ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-phenoxyphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C21H25NO3/c1-2-24-21(23)18-9-7-13-22(16-18)15-17-8-6-12-20(14-17)25-19-10-4-3-5-11-19/h3-6,8,10-12,14,18H,2,7,9,13,15-16H2,1H3
• InChI Key: LWFQOCDKPRJZQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• Solubility: 3.1 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate, also known as EPPC, is a synthetic compound that has gained popularity in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxylates and is synthesized through a multistep process.

Mechanism of Action

The exact mechanism of action of ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate is still under investigation. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate is thought to enhance the activity of GABA receptors, resulting in a decrease in neuronal excitability and the manifestation of its therapeutic effects.
Biochemical and Physiological Effects
ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate has been shown to affect several biochemical and physiological processes in the body. It has been found to increase the levels of GABA, a neurotransmitter that plays a crucial role in the regulation of neuronal excitability. Additionally, ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate has been shown to reduce the levels of glutamate, another neurotransmitter that is involved in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

Ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate has several advantages for use in laboratory experiments. It exhibits high potency and selectivity, making it an ideal candidate for studying the GABAergic system. Additionally, ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate has low toxicity and is well-tolerated in animal models. However, one limitation of ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate. One potential area of research is the investigation of its potential as a treatment for anxiety disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate and to identify any potential side effects or toxicity. Finally, the development of more efficient synthesis methods for ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate could facilitate its use in future research.

Synthesis Methods

The synthesis of ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate involves several steps, including the reaction of 3-phenoxybenzyl chloride with piperidine, followed by the reaction of the resulting product with ethyl chloroformate. The final product is obtained after several purification steps.

Scientific Research Applications

Ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anxiolytic properties in animal models. Additionally, ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate has been shown to have potential as a treatment for Parkinson's disease and other neurological disorders.